1-Nonanamine, hydrochloride

• CAS RN: 2016-39-9
• Molecular Formula: C9H22ClN
• Molecular Weight: 179.73 g/mol
• IUPAC Name: nonan-1-amine;hydrochloride
• InChI: InChI=1S/C9H21N.ClH/c1-2-3-4-5-6-7-8-9-10;/h2-10H2,1H3;1H
• InChI Key: IMGHCWMUWVHYCO-UHFFFAOYSA-N
• SMILES: CCCCCCCCCN.Cl
• Canonical SMILES: CCCCCCCCC[NH3+].[Cl-]
• Related CAS: 112-20-9 (Parent)

Description

1-Nonanamine, also known as Nonylamine or 1-Aminononane, is a chemical compound with the formula C9H21N. It is a primary amine, meaning it has one alkyl group attached to the nitrogen atom.

Synthesis Analysis

1-Nonanamine can be synthesized from halogenoalkanes (also known as haloalkanes or alkyl halides) and from nitriles. The halogenoalkane is heated with a concentrated solution of ammonia in ethanol. The reaction is carried out in a sealed tube.

Molecular Structure Analysis

The molecular formula of 1-Nonanamine is C9H21N. Its molecular weight is 143.2697. The structure of 1-Nonanamine can be represented as a chain of nine carbon atoms, with a nitrogen atom attached to one end.

Chemical Reactions Analysis

As an amine, 1-Nonanamine can participate in a variety of chemical reactions. Amines are basic and can react with acids to form salts. They can also undergo reactions such as alkylation, acylation, and sulfonation.

Physical And Chemical Properties Analysis

1-Nonanamine has a boiling point of 474.2 K. It is a combustible liquid.

Safety and Hazards

1-Nonanamine is a combustible liquid and can cause severe skin burns and eye damage. It is harmful if swallowed, in contact with skin, or if inhaled. Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapors, and avoiding contact with skin and eyes.